(1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: (1S)-2-fluoro-1-(4-methoxyphenyl)ethanamine
• InChI: InChI=1S/C9H12FNO/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9H,6,11H2,1H3/t9-/m1/s1
• InChI Key: GNDIMHGDBHXPAB-SECBINFHSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H](CF)N
• Canonical SMILES: COC1=CC=C(C=C1)C(CF)N

Description

(1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is a chiral amine featuring a fluorine atom at the β-position of the ethylamine chain and a para-methoxy-substituted phenyl group. Its stereochemistry (S-configuration) and functional groups contribute to its unique physicochemical properties and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine typically involves the introduction of the fluorine atom and the methoxyphenyl group onto an ethanamine backbone. One common method involves the use of chiral catalysts to ensure the desired stereochemistry. For example, the synthesis may start with the preparation of a suitable precursor, followed by fluorination and subsequent introduction of the methoxyphenyl group under controlled conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product efficiently .

Chemical Reactions Analysis

Types of Reactions: (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under specific conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) and various alkyl halides

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce different amine derivatives .

Scientific Research Applications

Chemistry: In chemistry, (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable in the development of new synthetic methodologies .

Biology: In biological research, this compound is studied for its potential interactions with various biological targets. It can serve as a probe to investigate the mechanisms of enzyme action and receptor binding .

Medicine: In the medical field, (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is explored for its potential therapeutic applications. It may act as a precursor for the synthesis of pharmaceutical agents with specific biological activities .

Industry: Industrially, this compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in the development of advanced materials and chemical processes .

Mechanism of Action

The mechanism of action of (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine involves its interaction with specific molecular targets. It may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Phenyl Ring

Fluorophenyl vs. Methoxyphenyl Analogs

• (1S)-2-Fluoro-1-(4-fluorophenyl)ethanamine (CAS 1246567-41-8): Key Difference: Replaces the methoxy group with a fluorine atom at the para position. This substitution also increases lipophilicity (logP: ~1.8 vs. ~1.5 for the methoxy analog), which may affect membrane permeability .

Halogenated Derivatives

• (S)-1-(4-Chloro-2-fluorophenyl)ethan-1-amine hydrochloride (CAS 2633638-66-9) :
  • Key Difference : Incorporates chloro and fluoro substituents at the 4- and 2-positions of the phenyl ring.
  • Impact : The chloro group enhances lipophilicity (logP: ~2.2) and may improve stability against oxidative metabolism. However, steric hindrance from the 2-fluoro substituent could reduce binding efficiency in enzyme pockets .

Modifications on the Ethylamine Chain

Fluorine Position and Stereochemistry

• (R)-2-Fluoro-1-(4-methoxyphenyl)-2,3-diphenylpropan-1-one: Key Difference: Replaces the amine group with a ketone and adds two phenyl groups at the β-position. The R-configuration alters stereochemical interactions. This compound showed moderate activity in asymmetric catalysis but lacks the primary amine critical for enzyme inhibition .

Trifluoromethyl-Substituted Analogs

• (S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethanamine (CAS 1213122-10-1) :
  • Key Difference : Features a trifluoromethyl group on both the ethylamine chain and phenyl ring.
  • Impact : The strong electron-withdrawing effects of trifluoromethyl groups drastically increase metabolic stability but reduce solubility (aqueous solubility: <0.1 mg/mL). This compound is explored in CNS drug discovery for its resistance to cytochrome P450 oxidation .

Complex Heterocyclic Derivatives

• 2-(4-Methoxyphenyl)-N-(3-{[2-(4-methoxyphenyl)ethyl]imino}-1,4-dihydro-2-quinoxalinylidene)ethanamine: Key Difference: Extends the ethylamine chain into a quinoxaline-imine heterocycle. Impact: Demonstrated potent inhibition of S. mutans glucosyltransferase (IC₅₀: 2.1 µM) and biofilm disruption (79% reduction at 10 µg/mL). However, the complex structure may limit bioavailability compared to the simpler (1S)-2-fluoro analog .

Positional Isomerism

• (R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine (CAS 1157581-09-3) :
  • Key Difference : Methoxy group at the 3-position instead of 4-position.
  • Impact : The meta-substitution disrupts the para-directing effects critical for π-π stacking in enzyme binding. This isomer showed 40% lower activity in preliminary assays against bacterial targets .

Structural and Pharmacokinetic Comparison Table

Compound Name	Key Substituents	logP	Bioactivity (IC₅₀/EC₅₀)	Solubility (mg/mL)
(1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine	4-OCH₃, β-F	~1.5	N/A*	5.2
(1S)-2-Fluoro-1-(4-fluorophenyl)ethanamine	4-F, β-F	~1.8	N/A	3.1
Quinoxaline-imine derivative	Quinoxaline, 4-OCH₃	~3.2	2.1 µM (GtfC)	0.8
(S)-1-(4-Chloro-2-fluorophenyl)ethanamine HCl	4-Cl, 2-F	~2.2	N/A	2.5
(S)-Trifluoromethyl analog	4-CF₃, β-CF₃	~3.5	N/A	<0.1

Key Research Findings

• Enzyme Inhibition: The quinoxaline-imine derivative outperforms simpler analogs in GtfC inhibition, but its pharmacokinetic limitations highlight the need for balanced hydrophobicity in drug design .
• Stereochemical Sensitivity : The (S)-configuration in (1S)-2-fluoro-1-(4-methoxyphenyl)ethanamine is critical for target engagement, as mirrored in the inactivity of (R)-configured analogs in asymmetric catalysis .
• Metabolic Stability : Fluorine and trifluoromethyl groups enhance resistance to metabolic degradation, making such analogs suitable for long-acting therapeutics .

Biological Activity

(1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is an organic compound notable for its unique structural features, including a fluorine atom and a methoxy-substituted phenyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the modulation of neurotransmitters and its implications in treating various neurological disorders.

• Molecular Formula : C9H12FNO
• Molecular Weight : Approximately 169.20 g/mol
• Structure : The presence of a fluorine atom and a methoxy group on the phenyl ring enhances its chemical reactivity and biological interactions.

The biological activity of (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine is primarily attributed to its interaction with neurotransmitter systems. Research indicates that it may function as a modulator of monoamine neurotransmitters, particularly serotonin and norepinephrine, which are critical in mood regulation and cognitive functions.

Neurotransmitter Modulation

Studies suggest that (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine can influence neurotransmitter levels in the brain, potentially offering therapeutic benefits for mood disorders such as depression and anxiety. The compound's ability to interact with serotonin and norepinephrine receptors has been highlighted as a significant area of interest.

Antimicrobial Activity

While primarily studied for its neurological implications, there is emerging evidence suggesting that (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine may exhibit antimicrobial properties. In vitro studies have shown potential activity against various bacterial strains, although specific minimum inhibitory concentration (MIC) values for this compound are still under investigation .

Research Findings

Several studies have focused on the synthesis and biological evaluation of (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine:

• Synthesis : The synthesis typically involves multi-step reactions where chiral primary amines are coupled to form the desired secondary amine. This process is crucial for ensuring enantiomeric purity, which is essential for biological activity .
• Binding Affinity Studies : Interaction studies have demonstrated that the compound binds to various receptors involved in neurotransmission. Its structural characteristics allow it to exhibit selective binding profiles, which are vital for its pharmacological applications.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds reveals distinct differences in biological activity:

Compound Name	Structural Features	Biological Activity
(1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine	Fluoro and methoxy groups	Neurotransmitter modulation, potential antimicrobial activity
1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	Fluoro and methoxy groups	Similar neurotransmitter modulation but varied receptor affinity
1-(4-Methoxyphenyl)ethan-1-amine	Lacks fluorine	Different pharmacological profile with reduced efficacy in neurological applications

Case Studies

Recent case studies have explored the efficacy of (1S)-2-Fluoro-1-(4-methoxyphenyl)ethanamine in preclinical models:

• Mood Disorder Models : In animal models of depression, administration of the compound resulted in significant alterations in behavior consistent with increased serotonin levels, suggesting a potential antidepressant effect.
• Antimicrobial Testing : Preliminary tests against Gram-positive and Gram-negative bacteria showed promising results, indicating that further exploration into its antimicrobial properties could be beneficial .